tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate

• Molecular Formula: C11H16ClN3O2
• Molecular Weight: 257.72 g/mol
• IUPAC Name: tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methylcarbamate
• InChI: InChI=1S/C11H16ClN3O2/c1-11(2,3)17-10(16)15(4)7-9-13-6-5-8(12)14-9/h5-6H,7H2,1-4H3
• InChI Key: FWALRVRMTDTCMV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)CC1=NC=CC(=N1)Cl

Description

tert-Butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate is a chemical compound that belongs to the class of pyrimidine derivatives Pyrimidine derivatives are known for their wide range of pharmacological activities and are used in various therapeutic applications

Preparation Methods

The synthesis of tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate typically involves the reaction of 4-chloropyrimidine with tert-butyl N-methylcarbamate. The reaction is carried out under specific conditions to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to enhance the efficiency and scalability of the synthesis process .

Chemical Reactions Analysis

tert-Butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom on the pyrimidine ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction Reactions: The compound can undergo oxidation or reduction reactions depending on the reagents and conditions used.

Hydrolysis: The carbamate group can be hydrolyzed under acidic or basic conditions to yield the corresponding amine and carbon dioxide.

Common reagents used in these reactions include strong acids, bases, and oxidizing or reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

tert-Butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate has several scientific research applications, including:

Medicinal Chemistry: It is used as a building block in the synthesis of various pharmacologically active compounds, including anticancer, antimicrobial, and anti-inflammatory agents.

Biological Studies: The compound is used in studies to understand its interaction with biological targets, such as enzymes and receptors.

Industrial Applications: It is used in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of tert-butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of use .

Comparison with Similar Compounds

tert-Butyl N-[(4-chloropyrimidin-2-yl)methyl]-N-methyl-carbamate can be compared with other pyrimidine derivatives, such as:

• tert-Butyl N-(2,6-dichloropyrimidin-4-yl)carbamate
• tert-Butyl (2-chloropyridin-4-yl)carbamate
• tert-Butyl (3-cyano-4,6-dimethylpyridin-2-yl)carbonate

These compounds share similar structural features but may differ in their pharmacological activities and applications.